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Compound of Interest

Compound Name: Pyridine, 2-(ethylthio)-
CAS No.: 19006-76-9
Cat. No.: B093902
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of
Pyridine, 2-(ethylthio)-, a compound requiring careful management in the laboratory setting.
As Senior Application Scientists, our goal is to empower you with the knowledge to work safely
and effectively. This document is structured to provide not just procedural steps, but also the
scientific reasoning behind these recommendations, ensuring a culture of safety and
excellence in your research.

Understanding the Hazard Profile

Pyridine, 2-(ethylthio)- (CAS No. 19006-76-9) presents several key hazards that must be
understood and respected to ensure safe handling.[1] The primary routes of exposure are
ingestion and eye contact, with the potential for significant harm.

Hazard Classification:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

. L H319: Causes serious eye
Serious Eye Damage/Irritation Category 2

irritation
Hazardous to the Aquatic . o
) Category 1 H400: Very toxic to aquatic life
Environment, Acute
Hazardous to the Aquatic H410: Very toxic to aquatic life
i ) Category 1 ) ]
Environment, Chronic with long lasting effects

Data sourced from the DCA-19006 Safety Data Sheet.

The GHS pictograms associated with this chemical are the exclamation mark and the
environmental hazard symbol.

It is crucial to recognize that while this guide provides extensive information, the toxicological
properties of Pyridine, 2-(ethylthio)- have not been fully investigated. Therefore, a cautious
and proactive approach to safety is paramount.

Personal Protective Equipment (PPE): Your First Line of
Defense

A robust PPE strategy is non-negotiable when handling Pyridine, 2-(ethylthio)-. The following
recommendations are based on established laboratory safety principles and should be
considered the minimum requirement.

Eye and Face Protection:

o Chemical Safety Goggles: These are mandatory to protect against splashes and vapors that
can cause serious eye irritation.

» Face Shield: When handling larger quantities or when there is a significant risk of splashing,
a face shield should be worn in conjunction with safety goggles for full facial protection.

Skin Protection:
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e Gloves: The selection of appropriate gloves is critical. While specific breakthrough times for
Pyridine, 2-(ethylthio)- are not widely available, it is advisable to use gloves made of
materials known for their resistance to a broad range of chemicals. Nitrile gloves are a
common starting point in a laboratory setting; however, for prolonged contact or handling of
larger quantities, consulting the glove manufacturer's compatibility charts for pyridines and
thioethers is strongly recommended. Always inspect gloves for any signs of degradation or
perforation before use.

o Lab Coat: A fully buttoned, long-sleeved lab coat is required to protect the skin from
accidental contact.

» Closed-toe Shoes: Footwear that fully covers the feet is mandatory in any laboratory setting
where hazardous chemicals are handled.

Respiratory Protection:

» Under normal laboratory conditions with adequate engineering controls (i.e., a certified
chemical fume hood), respiratory protection may not be necessary. However, if there is a
potential for inhalation of vapors or mists, or if working outside of a fume hood, a risk
assessment should be conducted to determine the appropriate level of respiratory protection.
This may include a NIOSH-approved respirator with organic vapor cartridges.

PPE Selection Workflow
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Dictates necessity
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- Use in fume hood (preferred)
- Assess need for respirator if not in hood

Click to download full resolution via product page

Caption: A workflow diagram for selecting appropriate PPE when handling Pyridine, 2-
(ethylthio)-.

Operational and Handling Plan: A Step-by-Step
Approach to Safety

Adherence to a strict operational plan is essential for minimizing risk.
Engineering Controls:

o Chemical Fume Hood: All work with Pyridine, 2-(ethylthio)- should be conducted in a
properly functioning and certified chemical fume hood to minimize the inhalation of vapors.

Safe Handling Practices:

» Preparation: Before starting any work, ensure that the work area is clean and uncluttered.
Have all necessary equipment and reagents readily available.
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o Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical,
before breaks, and at the end of the workday.

» Avoidance of Ignition Sources: Keep away from heat, sparks, open flames, and other ignition

sources.

» Grounding and Bonding: For transfers of larger quantities, use explosion-proof equipment
and ensure that containers are properly grounded and bonded to prevent static discharge.

o Container Management: Keep containers tightly closed when not in use. Store in a cool, dry,
and well-ventilated area away from incompatible materials such as strong acids and
oxidizing agents.

Emergency Procedures: Preparedness is Key
In the event of an emergency, a swift and informed response can significantly mitigate harm.
In Case of Eye Contact:

o Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding
the eyelids open.

e Remove contact lenses, if present and easy to do.

» Seek immediate medical attention.

In Case of Skin Contact:

o Immediately remove all contaminated clothing.

o Wash the affected area with plenty of soap and water.
e If skin irritation occurs, seek medical attention.

In Case of Inhalation:

e Move the individual to fresh air.

e If breathing is difficult, provide oxygen.
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« If the individual is not breathing, begin artificial respiration, taking care to avoid direct mouth-
to-mouth contact if the individual has ingested or inhaled the substance.

o Seek immediate medical attention.
In Case of Ingestion:
e Do NOT induce vomiting.
» Rinse the mouth with water.
o Seek immediate medical attention.
In Case of a Spill:
o Small Spills (inside a fume hood):
o Absorb the spill with an inert, non-combustible material such as vermiculite, sand, or earth.

o Collect the absorbed material into a suitable, labeled container for hazardous waste
disposal.

o Clean the spill area with an appropriate solvent, followed by soap and water.
o Large Spills (or any spill outside a fume hood):

o Evacuate the area immediately.

o Alert your institution's emergency response team.

o Prevent the spill from entering drains or waterways.

Disposal Plan: Environmental Responsibility

Pyridine, 2-(ethylthio)- is very toxic to aquatic life with long-lasting effects, and therefore,
proper disposal is of utmost importance.

o Waste Collection: All waste containing Pyridine, 2-(ethylthio)- must be collected in a
designated, properly labeled, and sealed container for hazardous waste.
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e Regulatory Compliance: Disposal of this chemical must be in accordance with all local, state,
and federal regulations. Do not dispose of it down the drain or in the regular trash.

e Consultation: Consult with your institution's Environmental Health and Safety (EHS)
department for specific guidance on the disposal procedures at your facility. Chemical waste
generators are responsible for determining if a discarded chemical is classified as hazardous
waste and ensuring its proper disposal.

Conclusion: A Commitment to Safety

The safe handling of Pyridine, 2-(ethylthio)- is a shared responsibility. By understanding its
hazards, diligently using appropriate personal protective equipment, adhering to safe
operational procedures, and being prepared for emergencies, we can ensure a safe and
productive research environment. This guide serves as a foundational resource, but it is
incumbent upon every researcher to seek out and adhere to the most current and specific
safety information provided by their institution and the chemical supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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